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Compound of Interest

Compound Name: Intermedin B

Cat. No.: B1163468 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Intermedin B's (IMD/AM2) performance in

activating critical signaling pathways, presenting supporting experimental data and detailed

protocols for key assays. Intermedin B, a member of the calcitonin gene-related peptide

(CGRP) family, has emerged as a significant modulator of cellular functions through its

interaction with various signaling cascades, primarily the MAPK/ERK, PI3K/Akt, and cAMP/PKA

pathways. Its role in processes such as angiogenesis, endothelial barrier protection, and cell

survival positions it as a molecule of interest for therapeutic development.

Data Presentation: Quantitative Comparison of
Intermedin B and Adrenomedullin
The following tables summarize the quantitative data on the potency of Intermedin B in

comparison to the structurally related peptide, Adrenomedullin (AM), in activating key

downstream signaling events and functional cellular responses.

Table 1: Comparative Potency (EC50/pEC50) in Signaling Pathway Activation
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Agonist
Pathway/Assa
y

Cell Type EC50 / pEC50 Reference

Intermedin B
cAMP

Accumulation

Rat Spinal Cord

Cells

pEC50: 7.84 ±

0.08
[1][2]

Intermedin B
Endothelial

Permeability
HUVECs

EC50: 1.29 ±

0.12 nM
[3]

Adrenomedullin
Endothelial

Permeability
HUVECs

EC50: 0.24 ±

0.07 nM
[3]

Intermedin B

Vasorelaxation

(Pulmonary

Artery)

Rat Pulmonary

Artery
- [4]

Adrenomedullin

Vasorelaxation

(Pulmonary

Artery)

Rat Pulmonary

Artery
- [4]

Table 2: Comparative In Vivo Hemodynamic Effects in Conscious Rats
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Agonist
(Dose)

Change
in Mean
Arterial
Pressure

Change
in Heart
Rate

Change
in Renal
Vascular
Conducta
nce

Change
in
Mesenteri
c
Vascular
Conducta
nce

Change
in
Hindquart
ers
Vascular
Conducta
nce

Referenc
e

Intermedin

B (1

nmol/kg)

Modest

Hypotensio

n

Tachycardi

a

Vasodilatio

n

Vasodilatio

n

Vasodilatio

n
[5]

Adrenome

dullin (1

nmol/kg)

No

Significant

Effect

Smaller

Increase

Smaller

Increase

Not

Specified

Not

Specified
[5]

Adrenome

dullin (3

nmol/kg)

Not

Specified

Not

Specified

Vasodilatio

n

Vasodilatio

n

Not

Specified
[5]

Signaling Pathway Diagrams
The following diagrams, generated using Graphviz (DOT language), illustrate the signaling

pathways modulated by Intermedin B.
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Caption: Intermedin B signaling pathways.
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Experimental Workflows
1. Cell Culture & Treatment

(e.g., HUVECs) with Intermedin B

2. Cell Lysis
(RIPA buffer with inhibitors)

3. Protein Quantification
(BCA Assay)

4. SDS-PAGE

5. Protein Transfer to PVDF Membrane

6. Blocking
(5% BSA or non-fat milk)

7. Primary Antibody Incubation
(e.g., anti-p-ERK, anti-p-Akt)

8. Secondary Antibody Incubation
(HRP-conjugated)

9. Chemiluminescent Detection

10. Data Analysis
(Densitometry)

 

1. Coat plate with Matrigel

2. Seed Endothelial Cells
(e.g., HUVECs)

3. Treat with Intermedin B
or control

4. Incubate (4-18 hours)

5. Image Tube Formation
(Microscopy)

6. Quantify
(Tube length, branch points)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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